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Compound of Interest

Compound Name: 3-Methylbutanohydrazide

Cat. No.: B1361399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbutanohydrazide,

including its chemical identity, spectral data, and a detailed experimental protocol for its

synthesis. This information is crucial for researchers and professionals involved in chemical

synthesis, analysis, and drug development.

Chemical Identity
Identifier Value

Chemical Name 3-Methylbutanohydrazide

CAS Number 24310-18-7

Molecular Formula C₅H₁₂N₂O

Molecular Weight 116.16 g/mol

Synonyms
Isovaleric acid hydrazide, Isovalerohydrazide, 3-

Methylbutanoic acid hydrazide

Spectral Data
While specific experimental spectra for 3-Methylbutanohydrazide are not widely available in

public databases, the following tables outline the expected spectral characteristics based on its
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chemical structure and data from analogous compounds. These predicted values serve as a

reference for the identification and characterization of 3-Methylbutanohydrazide.

¹H NMR (Proton Nuclear Magnetic Resonance)
Proton

Chemical Shift (δ,

ppm)
Multiplicity Integration

-CH₃ (isopropyl) ~ 0.9 Doublet 6H

-CH- (isopropyl) ~ 2.1 Multiplet 1H

-CH₂- ~ 2.0 Doublet 2H

-NH- ~ 8.5 (broad) Singlet 1H

-NH₂ ~ 4.2 (broad) Singlet 2H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
Carbon Chemical Shift (δ, ppm)

-CH₃ (isopropyl) ~ 22

-CH- (isopropyl) ~ 25

-CH₂- ~ 45

C=O (carbonyl) ~ 175

IR (Infrared) Spectroscopy
Functional Group Wavenumber (cm⁻¹) Intensity

N-H Stretch (amine) 3350 - 3250 Strong, Broad

C-H Stretch (alkane) 2960 - 2870 Strong

C=O Stretch (amide I) 1680 - 1630 Strong

N-H Bend (amide II) 1640 - 1550 Medium

Mass Spectrometry
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Fragment m/z (Mass-to-Charge Ratio) Comment

[M]⁺ 116 Molecular Ion

[M - NH₂]⁺ 100 Loss of amino group

[M - CONHNH₂]⁺ 57
Loss of hydrazide group

(isobutyl fragment)

[C₃H₇]⁺ 43 Isopropyl fragment

Experimental Protocol: Synthesis of 3-
Methylbutanohydrazide
This section details a standard laboratory procedure for the synthesis of 3-
Methylbutanohydrazide from ethyl 3-methylbutanoate.

Reaction Scheme:

Caption: A schematic overview of the synthesis process for 3-Methylbutanohydrazide.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Methylbutanohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361399#3-methylbutanohydrazide-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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